Cas no 69804-99-5 (Benzenepropanol, methanesulfonate)

• Product Name: Benzenepropanol, methanesulfonate
• CAS No: 69804-99-5
• MF: C₁₀H₁₄O₃S
• MW: 214.281362056732
• CID: 391339
• PubChem ID: 11298849
• Update Time: 2025-04-19

Benzenepropanol, methanesulfonate Chemical and Physical Properties

Names and Identifiers

• Benzenepropanol, methanesulfonate
• SCHEMBL491533
• 3-phenylpropyl methanesulfonate
• 3-phenylpropyl methanesulphonate
• YQADPICFWYQTNO-UHFFFAOYSA-N
• 69804-99-5

• Inchi： 1S/C10H14O3S/c1-14(11,12)13-9-5-8-10-6-3-2-4-7-10/h2-4,6-7H,5,8-9H2,1H3
• InChI Key： YQADPICFWYQTNO-UHFFFAOYSA-N
• SMILES： S(C)(=O)(=O)OCCCC1C=CC=CC=1

Computed Properties

• Exact Mass: 232.07698
• Monoisotopic Mass: 214.06636548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• PSA: 74.6